(1-Methylcyclobutyl)methyl 4-methylbenzenesulfonate

• Molecular Formula: C13H18O3S
• Molecular Weight: 254.35 g/mol
• IUPAC Name: (1-methylcyclobutyl)methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C13H18O3S/c1-11-4-6-12(7-5-11)17(14,15)16-10-13(2)8-3-9-13/h4-7H,3,8-10H2,1-2H3
• InChI Key: VMYODLPHXSECBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2(CCC2)C

Description

(1-Methylcyclobutyl)methyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H18O3S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (1-methylcyclobutyl)methanol (32 mmol) in CH2Cl2 (100 mL) are added triethylamine (65 mmol), trimethylamine hydrochloride (6 mmol), and a solution of p-toluenesulfonyl chloride (49 mmol) in CH2Cl2 (50 mL) at 0° C., then the mixture is stirred at 0° C. for 0.5 h. The reaction is quenched by the addition of water, and the mixture is extracted with CH2Cl2. The combined organic extracts are washed with water and brine. The organic layer is dried over Na2SO4, filtered, and concentrated in vacuo to give toluene-4-sulfonic acid 1-methylcyclobutylmethyl ester, which is directly used for the next reaction without further purification.